3-[2-(4-Bromophenyl)-2-oxoethyl]-4-methyl-5-(2-{[2-(3-methyladamantan-1-yl)acetyl]oxy}ethyl)-1,3-thiazol-3-ium bromide

• IUPAC Name: 2-[3-[2-(4-bromophenyl)-2-oxoethyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl 2-(3-methyl-1-adamantyl)acetate;bromide
• InChI: InChI=1S/C27H33BrNO3S.BrH/c1-18-24(33-17-29(18)15-23(30)21-3-5-22(28)6-4-21)7-8-32-25(31)14-27-12-19-9-20(13-27)11-26(2,10-19)16-27;/h3-6,17,19-20H,7-16H2,1-2H3;1H/q+1;/p-1
• InChI Key: JKKIZZLLRGFHHZ-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(SC=[N+]1CC(=O)C2=CC=C(C=C2)Br)CCOC(=O)CC34CC5CC(C3)CC(C5)(C4)C.[Br-]
• Molecular Formula: C27H33Br2NO3S
• Molecular Weight: 611.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a bromophenyl group, a thiazolium ring, and an acetyl group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains a thiazolium ring, which is a type of heterocyclic compound containing sulfur and nitrogen atoms. It also has a bromophenyl group attached, which could potentially influence its reactivity and properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the bromine atoms in the bromophenyl group could potentially be replaced in a substitution reaction. The thiazolium ring might also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of bromine atoms could increase its molecular weight and potentially its boiling and melting points.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific toxicity data, it’s hard to comment on its potential hazards.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to investigate its biological activity, given the biological activities observed for other thiazolium compounds.